Cas no 55659-54-6 (1,2-Cyclobutanedimethanol,(1R-trans)- (9CI))

• Product Name: 1,2-Cyclobutanedimethanol,(1R-trans)- (9CI)
• CAS No: 55659-54-6
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 382195
• PubChem ID: 143291
• Update Time: 2025-04-19

1,2-Cyclobutanedimethanol,(1R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclobutanedimethanol,(1R-trans)- (9CI)
• [1R,2R,(-)]-1,2-Cyclobutanedimethanol
• 1,2-Cyclobutanedimethanol, trans-
• NSC135000
• DTXSID50965716
• SY270402
• 55659-54-6
• CYCLOBUTANE-1,2-DIYLDIMETHANOL
• (Cyclobutane-1,2-diyl)dimethanol
• [2-(hydroxymethyl)cyclobutyl]methanol
• NSC-135000
• P19699
• 1,2-BIS-HYDROXYMETHYL-CYCLOBUTANE
• SCHEMBL260159
• MFCD09866703
• BS-43477
• AKOS015966506
• 1,2-Cyclobutanedimethanol
• 5140-07-8
• CS-0369550

• Inchi： 1S/C6H12O2/c7-3-5-1-2-6(5)4-8/h5-8H,1-4H2
• InChI Key： GAADRFVRUBFCML-UHFFFAOYSA-N
• SMILES： OCC1CCC1CO

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: -0.1

Experimental Properties

• Density: 1.074
• Boiling Point: 250.4°Cat760mmHg
• Flash Point: 123.1°C
• PSA: 40.46